(5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol

• Molecular Formula: C7H8F2N2O
• Molecular Weight: 174.15 g/mol
• IUPAC Name: (5,5-difluoro-4,6-dihydropyrrolo[1,2-b]pyrazol-2-yl)methanol
• InChI: InChI=1S/C7H8F2N2O/c8-7(9)2-6-1-5(3-12)10-11(6)4-7/h1,12H,2-4H2
• InChI Key: JEKXKUJIOIBAQR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=NN2CC1(F)F)CO

Description

(5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol is a chemical compound with the molecular formula C7H8F2N2O and a molecular weight of 174.15 g/mol

Preparation Methods

The synthesis of (5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts and solvents to achieve high yields and purity . Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining the quality and consistency of the compound .

Chemical Reactions Analysis

(5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atoms can be replaced by other nucleophiles like amines or thiols under suitable conditions.

Scientific Research Applications

(5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in the study of reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of (5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol involves its interaction with specific molecular targets within cells. It may inhibit certain enzymes or receptors, leading to alterations in cellular pathways and biological processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

(5,5-Difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol can be compared with other similar compounds in the pyrrolo[1,2-b]pyrazole family:

(5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol: Lacks the fluorine atoms, which may result in different chemical reactivity and biological activity.

(5,5-Dichloro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol:

These comparisons highlight the unique properties of this compound, such as its specific reactivity and potential for diverse applications.